Cas no 919833-30-0 (N-(3-Aminophenyl)morpholine-4-carboxamide)

N-(3-Aminophenyl)morpholine-4-carboxamide is a synthetic organic compound featuring both morpholine and aniline functional groups. Its structure combines a carboxamide linkage with a primary amine, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The morpholine moiety enhances solubility and bioavailability, while the aromatic amine group allows for further functionalization, such as diazotization or coupling reactions. This compound is particularly valuable in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. Its stability under standard conditions and compatibility with common synthetic methodologies make it a reliable choice for research and industrial applications requiring precise molecular modifications.

N-(3-Aminophenyl)morpholine-4-carboxamide structure

919833-30-0 structure

Product Name:N-(3-Aminophenyl)morpholine-4-carboxamide

CAS No:919833-30-0

MF:C₁₁H₁₅N₃O₂

MW:221.255702257156

MDL:MFCD11114809

CID:760511

PubChem ID:28104793

Update Time:2025-10-16

N-(3-Aminophenyl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-Morpholinecarboxamide, N-(3-aminophenyl)-
- N-(3-aminophenyl)morpholine-4-carboxamide
- 919833-30-0
- AKOS005458092
- A1-68700
- DTXSID10651143
- VS-01365
- SCHEMBL12694399
- MFCD11114809
- N-(3-Aminophenyl)morpholine-4-carboxamide
- MDL： MFCD11114809
- Inchi： 1S/C11H15N3O2/c12-9-2-1-3-10(8-9)13-11(15)14-4-6-16-7-5-14/h1-3,8H,4-7,12H2,(H,13,15)
- InChI Key： IAAZCCKSLLINOW-UHFFFAOYSA-N
- SMILES： O1CCN(C(NC2C=CC=C(C=2)N)=O)CC1

Computed Properties

Exact Mass: 221.116426730g/mol
Monoisotopic Mass: 221.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 67.6Å²

N-(3-Aminophenyl)morpholine-4-carboxamide Pricemore >>

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